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Compound of Interest

Compound Name:
Ethylenediaminetetraacetic acid

tetrasodium salt hydrate

Cat. No.: B151916 Get Quote

For researchers, scientists, and professionals in drug development, the choice of a chelating

agent can significantly impact experimental outcomes and product formulations.

Ethylenediaminetetraacetic acid (EDTA) is a widely used chelating agent available in various

salt forms, with the tetrasodium and disodium salts being among the most common. This guide

provides an objective comparison of ethylenediaminetetraacetic acid tetrasodium salt
hydrate and disodium EDTA, supported by experimental data and detailed protocols to aid in

selecting the appropriate agent for specific applications.

Physicochemical Properties
The fundamental differences between the tetrasodium and disodium salts of EDTA lie in their

sodium content and the resulting pH of their aqueous solutions. These properties, in turn,

influence their solubility and effectiveness as chelating agents in different environments.
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Property
Ethylenediaminetetraaceti
c Acid Tetrasodium Salt
Hydrate

Disodium EDTA
(Dihydrate)

Chemical Formula C₁₀H₁₂N₂Na₄O₈·xH₂O C₁₀H₁₄N₂Na₂O₈·2H₂O

Molar Mass ~380.17 g/mol (anhydrous) ~372.24 g/mol

Appearance White crystalline powder White crystalline powder

pH of 1% Aqueous Solution ~10-11.5[1] ~4-6[2]

Solubility in Water High Moderate

Performance Comparison: Chelation Efficiency and
pH Stability
The chelation efficiency of EDTA is pH-dependent. The fully deprotonated form of EDTA (Y⁴⁻)

is the most effective chelating species. The higher pH of tetrasodium EDTA solutions results in

a greater proportion of the EDTA being in its fully deprotonated state, leading to stronger

chelation capabilities, particularly in alkaline conditions.[2] Conversely, disodium EDTA is more

effective in neutral to slightly acidic conditions.[1]

The stability of the metal-EDTA complex is described by the formation constant (K_f), with

higher values indicating a more stable complex. While the intrinsic formation constants with

various metal ions are a property of the EDTA anion itself, the conditional stability constant is

pH-dependent and is a more practical measure of chelation effectiveness under specific pH

conditions.

Table of Selected Metal Ion-EDTA Formation Constants (log K_f)
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Metal Ion log K_f

Ca²⁺ 10.7

Mg²⁺ 8.7

Fe³⁺ 25.1

Cu²⁺ 18.8

Zn²⁺ 16.5

Mn²⁺ 14.0

Note: These values are for the fully deprotonated EDTA anion (Y⁴⁻) and are generally

applicable to both salts. The effective chelating strength of each salt in a solution is determined

by the pH.

Applications in Research and Drug Development
Both forms of EDTA are extensively used in various scientific applications, with the choice

depending on the specific requirements of the experiment or formulation.

Ethylenediaminetetraacetic Acid Tetrasodium Salt Hydrate:

Industrial Cleaning and Detergents: Its high alkalinity and strong chelating power make it

effective in removing metal ions from hard water.

Pulp and Paper Industry: Used to prevent metal ion-catalyzed bleaching of pulp.

Textile Industry: Employed as a stabilizer in dyeing and bleaching processes.

Disodium EDTA:

Pharmaceutical Formulations: Widely used as a stabilizer to prevent the degradation of

active pharmaceutical ingredients (APIs) by chelating trace metal ions.[3] It is also used to

enhance the efficacy of some drugs.[3]

Food and Beverage Industry: Acts as a preservative to prevent metal-catalyzed oxidation

and discoloration.
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Molecular Biology: A common component in buffers for DNA and RNA extraction to inhibit

DNases and RNases, which require divalent cations for their activity.

Cell Culture: Used to detach adherent cells by chelating Ca²⁺ and Mg²⁺ ions, which are

essential for cell adhesion molecules.[4]

Anticoagulant: Used in blood collection tubes to prevent clotting by chelating calcium ions.[4]

Experimental Protocols
Protocol 1: Determination of Chelating Capacity by
Complexometric Titration
This protocol allows for the determination of the concentration and, by extension, the chelating

capacity of an EDTA solution.

Materials:

Standardized 0.01 M EDTA solution (either disodium or tetrasodium salt)

Buffer solution (pH 10 for Mg²⁺ and Ca²⁺ determination)

Eriochrome Black T indicator

Solution containing a known concentration of a metal ion (e.g., MgSO₄ or CaCO₃)

Burette, pipette, conical flask, beaker

Procedure:

Fill the burette with the standardized 0.01 M EDTA solution.

Pipette a known volume (e.g., 20 mL) of the metal ion solution into a conical flask.

Add 2 mL of the pH 10 buffer solution.

Add a few drops of Eriochrome Black T indicator until a wine-red color is observed.
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Titrate the metal ion solution with the EDTA solution until the color changes from wine-red to

a distinct blue.[5]

Record the volume of EDTA solution used.

Repeat the titration at least three times to obtain concordant results.

Calculate the concentration of the metal ion in the sample based on the 1:1 stoichiometry of

the metal-EDTA complex.

Protocol 2: Comparative Evaluation of Metal Ion
Sequestration
This protocol provides a method to compare the effectiveness of disodium and tetrasodium

EDTA in preventing the precipitation of metal hydroxides.

Materials:

0.1 M solutions of Disodium EDTA and Tetrasodium EDTA

0.1 M solution of a metal salt (e.g., FeCl₃)

0.1 M NaOH solution

Test tubes and rack

pH meter

Procedure:

Label two sets of test tubes, one for disodium EDTA and one for tetrasodium EDTA.

In the first set, add a fixed volume of the metal salt solution (e.g., 2 mL) to each test tube.

To each of these test tubes, add an equimolar amount of the disodium EDTA solution.

In the second set, add the same volume of the metal salt solution to each test tube.
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To each of these test tubes, add an equimolar amount of the tetrasodium EDTA solution.

To one test tube from each set, slowly add the 0.1 M NaOH solution dropwise while

monitoring the pH and observing for the formation of a precipitate (metal hydroxide).

Record the pH at which precipitation begins for both the disodium and tetrasodium EDTA

solutions.

The solution that resists precipitation up to a higher pH demonstrates a stronger chelating

ability under those conditions.[6]

Signaling Pathways and Experimental Workflows
Disruption of Cadherin-Mediated Cell Adhesion
EDTA is a valuable tool for detaching adherent cells in culture. It achieves this by chelating

divalent cations like Ca²⁺, which are essential for the function of cell adhesion molecules such

as cadherins. The disruption of cadherin-mediated adhesion can initiate signaling cascades

that affect cell behavior.
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Caption: EDTA chelates extracellular Ca²⁺, leading to the disruption of E-cadherin dimers and

subsequent cell detachment.

Potential Non-Chelating Effect on cAMP Signaling
Recent studies suggest that EDTA may have effects on cellular signaling that are independent

of its chelating activity. One such finding is the enhancement of cyclic AMP (cAMP) production
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in certain cell types.[7] This suggests a more complex interaction of EDTA with cellular

components than previously understood.
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Caption: EDTA may enhance the production of cAMP, potentially by modulating the activity of

adenylate cyclase.

Conclusion
The choice between ethylenediaminetetraacetic acid tetrasodium salt hydrate and

disodium EDTA is dictated by the specific requirements of the application, primarily the desired

pH of the system. Tetrasodium EDTA, with its alkaline nature, provides superior chelation in

high pH environments. In contrast, disodium EDTA is the preferred choice for applications

requiring neutral to slightly acidic conditions, such as in many biological and pharmaceutical

formulations. Understanding the distinct properties and performance characteristics of each salt

is crucial for optimizing experimental protocols and ensuring the stability and efficacy of drug

products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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